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Compound of Interest

Compound Name: Barium bromide

Cat. No.: B227244 Get Quote

An In-depth Technical Guide to the Thermodynamic Properties of Barium Bromide Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

barium bromide dihydrate (BaBr₂·2H₂O). The information is presented in a structured format

to facilitate easy access and comparison for researchers, scientists, and professionals in drug

development. This document includes quantitative data, detailed experimental methodologies,

and visualizations of key processes.

Core Thermodynamic Properties
Barium bromide dihydrate is a white crystalline solid that is the hydrated form of barium
bromide. Understanding its thermodynamic properties is crucial for its application in various

scientific and industrial processes, including chemical synthesis and as a precursor in materials

science.

Data Presentation
The thermodynamic and physical properties of both anhydrous barium bromide (BaBr₂) and

barium bromide dihydrate (BaBr₂·2H₂O) are summarized in the tables below for clear

comparison.

Table 1: Thermodynamic Properties of Barium Bromide and its Dihydrate
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Property
Barium Bromide
(Anhydrous, BaBr₂)

Barium Bromide Dihydrate
(BaBr₂·2H₂O)

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-757.7 kJ/mol[1] -1366.1 kJ/mol[2]

Standard Molar Entropy

(S⦵₂₉₈)
148.53 J/mol·K[3] 226 J/mol·K[2]

Standard Gibbs Free Energy

of Formation (ΔfG⦵₂₉₈)
-736.8 kJ/mol[2] -1230.4 kJ/mol[2]

Table 2: Physical Properties of Barium Bromide and its Dihydrate

Property
Barium Bromide
(Anhydrous, BaBr₂)

Barium Bromide Dihydrate
(BaBr₂·2H₂O)

Molar Mass 297.14 g/mol [4][5] 333.17 g/mol

Appearance White solid[4][6] White crystalline powder

Density 4.78 g/cm³[4][5] 3.58 g/cm³[4][6]

Melting Point 857 °C[4][5] Decomposes upon heating

Boiling Point 1,835 °C[4][5] Not applicable

Solubility in Water 92.2 g/100 mL at 0°C[4] Very soluble

Crystal Structure Orthorhombic[1][6] Monoclinic

Experimental Protocols
Detailed experimental protocols for the determination of thermodynamic properties of barium
bromide dihydrate are not readily available in the literature. However, this section outlines

generalized methodologies based on established thermochemical techniques.

Synthesis of Barium Bromide Dihydrate
Barium bromide dihydrate can be synthesized by reacting barium carbonate or barium sulfide

with hydrobromic acid.[4][7]
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Reaction using Barium Carbonate: BaCO₃(s) + 2HBr(aq) → BaBr₂(aq) + H₂O(l) + CO₂(g)

Procedure:

To a stirred suspension of barium carbonate in a flask, slowly add hydrobromic acid.

Continue the addition until the effervescence of carbon dioxide ceases, indicating the

complete reaction of the carbonate.

Filter the resulting solution to remove any unreacted impurities.

Concentrate the filtrate by gentle heating to promote crystallization.

Allow the solution to cool, which will result in the precipitation of barium bromide dihydrate

crystals.

Collect the crystals by filtration and dry them.

Dehydration of Barium Bromide Dihydrate
The anhydrous form of barium bromide can be obtained by heating the dihydrate.[4][6][7]

Reaction: BaBr₂·2H₂O(s) → BaBr₂(s) + 2H₂O(g)

Procedure using Thermogravimetric Analysis (TGA):

Place a precisely weighed sample of barium bromide dihydrate in the TGA furnace.

Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,

nitrogen).

The mass loss corresponding to the loss of two water molecules will be observed, typically

around 120 °C.[1]

The temperature at which this mass loss occurs provides information about the thermal

stability of the hydrate.

Determination of Enthalpy of Solution by Calorimetry
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The enthalpy of solution can be determined by measuring the heat change when the salt

dissolves in a solvent (e.g., water) at constant pressure.

Procedure:

A known mass of barium bromide dihydrate is added to a known volume of deionized water

in a calorimeter.

The temperature change of the solution is monitored over time.

The heat absorbed or released by the solution is calculated using the formula: q = mcΔT,

where 'm' is the mass of the solution, 'c' is its specific heat capacity, and 'ΔT' is the

temperature change.

The enthalpy of solution (ΔH_soln) is then calculated by dividing the heat change by the

number of moles of the salt.

This procedure can be performed for both the anhydrous and dihydrate forms to determine the

enthalpy of hydration.

Visualizations
The following diagrams illustrate key processes related to barium bromide dihydrate.
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Caption: Synthesis and Dehydration of Barium Bromide Dihydrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b227244?utm_src=pdf-body
https://www.benchchem.com/product/b227244?utm_src=pdf-body
https://www.benchchem.com/product/b227244?utm_src=pdf-body-img
https://www.benchchem.com/product/b227244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ba(s) + Br2(l)

Ba(g) + Br2(l)

ΔH_sub(Ba)

BaBr2(s)

ΔfH(BaBr2)

Ba(g) + 2Br(g)

ΔH_vap(Br2) + BE(Br-Br)

Ba+(g) + 2Br(g) + e-

IE1(Ba)

Ba2+(g) + 2Br(g) + 2e-

IE2(Ba)

Ba2+(g) + 2Br-(g)

2 * EA(Br)

Lattice Energy (U)

Click to download full resolution via product page

Caption: Born-Haber Cycle for Anhydrous Barium Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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